Cas no 112664-44-5 (ethyl 4,6-dimethoxybenzothiophene-2-carboxylate)

• Product Name: ethyl 4,6-dimethoxybenzothiophene-2-carboxylate
• CAS No: 112664-44-5
• MF: C₁₃H₁₄O₄S
• MW: 266.312862873077
• CID: 1200479
• Update Time: 2024-08-04

ethyl 4,6-dimethoxybenzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,6-dimethoxybenzothiophene-2-carboxylate
• ethyl 4,6-dimethoxy-1-benzothiophene-2-carboxylate
• Ethyl-4,6-dimethoxy-1-benzothiophen-2-carboxylat
• LogP
• Benzo[b]thiophene-2-carboxylic acid, 4,6-dimethoxy-, ethyl ester
• Ethyl 4,6-dimethoxybenzo[b]thiophene-2-carboxylate

• Inchi： 1S/C13H14O4S/c1-4-17-13(14)12-7-9-10(16-3)5-8(15-2)6-11(9)18-12/h5-7H,4H2,1-3H3
• InChI Key： DPKGFFRSTMKXRQ-UHFFFAOYSA-N
• SMILES： C12=CC(OC)=CC(OC)=C1C=C(C(OCC)=O)S2

Computed Properties

• Exact Mass: 266.06132
• Monoisotopic Mass: 266.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73A^2

Experimental Properties

• Density: 1.236
• Boiling Point: 398.5°C at 760 mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.585
• PSA: 44.76